Cas no 135215-38-2 (2-(1,1-Dioxo-2-phenyl-6-p-tolyl-1H-1l6-thiopyran-4-ylidene)-malononitrile)

• Product Name: 2-(1,1-Dioxo-2-phenyl-6-p-tolyl-1H-1l6-thiopyran-4-ylidene)-malononitrile
• CAS No: 135215-38-2
• MF: C₂₁H₁₄N₂O₂S
• MW: 358.413063526154
• CID: 64349
• PubChem ID: 10089778
• Update Time: 2025-05-21

2-(1,1-Dioxo-2-phenyl-6-p-tolyl-1H-1l6-thiopyran-4-ylidene)-malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dioxido-2-phenyl-6-(p-tolyl)-4H-thiopyran-4-ylidene)malononitrile
• 1,1-Dioxo-2-(4-methylphenyl)-6-phenyl-4-(dicyanomethylidene)thiopyran
• 2-[2-(4-methylphenyl)-1,1-dioxo-6-phenylthiopyran-4-ylidene]propanedinitrile
• PROPANEDINITRILE, 2-[2-(4-METHYLPHENYL)-1,1-DIOXIDO-6-PHENYL-4H-THIOPYRAN-4-YLIDENE]-
• 2-(4-METHYLPHENYL)-6-PHENYL-4H-THIOPYRAN-4-YLIDENE-PROPANEDINITRIL-1,1-DIOXIDE
• 2-(4-Methylphenyl)-6-phenyl-4H-thiopyran-4-ylidene-propanedinitrile-1,1-dioxide
• 2-[2-(4-METHYLPHENYL)-1,1-DIOXIDO-6-PHENYL-4H-THIOPYRAN-4-YLIDENE]PROPANEDINITRILE
• Propanedinitrile,2-[2-(4-methylphenyl)-1,1-dioxido-6-phenyl-4H-thiopyran-4-ylidene]
• AC-24392
• 135215-38-2
• 2-[2-(4-methylphenyl)-1,1-dioxo-6-phenyl-4H-1-thiopyran-4-ylidene]propanedinitrile
• AKOS015842518
• SCHEMBL7151225
• DTXSID10435501
• [2-(4-Methylphenyl)-1,1-dioxo-6-phenyl-1lambda~6~-thiopyran-4(1H)-ylidene]propanedinitrile
• 2-[2-(4-methylphenyl)-1,1-dioxo-6-phenyl-4H-1lambda-thiopyran-4-ylidene]propanedinitrile
• 2-(1,1-Dioxo-2-phenyl-6-p-tolyl-1H-1l6-thiopyran-4-ylidene)-malononitrile

• Inchi： 1S/C21H14N2O2S/c1-15-7-9-17(10-8-15)21-12-18(19(13-22)14-23)11-20(26(21,24)25)16-5-3-2-4-6-16/h2-12H,1H3
• InChI Key： YDOQCPPVNDSSBM-UHFFFAOYSA-N
• SMILES： S1(C(C2C=CC=CC=2)=C/C(=C(/C#N)\C#N)/C=C1C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 358.07800
• Monoisotopic Mass: 358.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 90.10000
• LogP: 5.22996

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(1,1-Dioxo-2-phenyl-6-p-tolyl-1H-1l6-thiopyran-4-ylidene)-malononitrile

2-(1,1-Dioxo-2-phenyl-6-p-tolyl-1H-1l6-thiopyran-4-ylidene)-malononitrile: A Comprehensive Overview

The compound with CAS No. 135215-38-2, known as 2-(1,1-Dioxo-2-phenyl-6-p-tolyl-1H-1l6-thiopyran-4-ylidene)-malononitrile, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its complex structure and potential applications.

The molecular structure of this compound is characterized by a dithiane ring system, which is a six-membered ring containing two sulfur atoms. The presence of the dithiane group imparts unique electronic and steric properties to the molecule. Additionally, the compound features a malononitrile moiety, which is known for its reactivity in various chemical reactions. The combination of these functional groups makes this compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use in the synthesis of polymer-based composites, where its ability to form stable cross-links contributes to enhanced mechanical properties. Furthermore, the compound has shown promise in the field of catalysis, where it serves as an efficient ligand in transition metal-catalyzed reactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving the reaction of appropriate precursors under controlled conditions. The synthesis typically involves the formation of the dithiane ring followed by the introduction of the malononitrile group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The application of this compound extends beyond materials science into the realm of pharmaceuticals. Its unique structure makes it a potential candidate for drug design, particularly in the development of molecules targeting specific biological pathways. For example, studies have shown that derivatives of this compound exhibit activity against certain enzymes involved in disease processes, suggesting its potential as a lead compound for drug discovery.

In conclusion, CAS No. 135215-38-2 represents a fascinating molecule with diverse applications across multiple disciplines. Its complex structure and functional groups make it a valuable tool in organic synthesis, materials science, and pharmaceutical research. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.